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Compound of Interest

Compound Name: Psb-CB5

Cat. No.: B606684

For Immediate Implementation: This document provides essential safety and logistical
information for the proper disposal of Psh-CB5, a selective GPR18 antagonist used in
research. Adherence to these procedures is critical for ensuring laboratory safety and
minimizing environmental impact.

Researchers, scientists, and drug development professionals handling Psb-CB5 must follow
these step-by-step guidelines for its disposal. While Psh-CBS5 is not classified as a hazardous
substance according to the Globally Harmonized System (GHS), its bioactive nature
necessitates a cautious approach to waste management.

Chemical and Safety Data Summary

A clear understanding of the properties of Psb-CB5 is foundational to its safe handling and

disposal.
Property Value Source
Chemical Formula C20H17CIN202S [1]
Molecular Weight 384.88 g/mol [1112113114]
CAS Number 1627710-30-8
Appearance Solid (powder)
Hazard Classification Not classified as hazardous
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Experimental Protocol: Deactivation and Disposal of
Psb-CB5

This protocol outlines a detailed methodology for the deactivation of Psbh-CB5 prior to disposal.
Deactivation using activated carbon is a recommended best practice for bioactive compounds
that are not otherwise classified as hazardous, as it effectively adsorbs the compound,
minimizing its potential to impact the environment.

Materials:

Psb-CB5 waste (solid or in solution)

Activated carbon (powdered)

Appropriate waste container (e.g., a clearly labeled, sealable container for chemical waste)

Personal Protective Equipment (PPE): laboratory coat, safety glasses, and chemical-
resistant gloves

Chemical fume hood

Procedure:

o Preparation and PPE: Conduct all disposal procedures within a chemical fume hood. Wear
appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves.

e For Psh-CBS5 in Solution:
o Estimate the amount of Psb-CB5 in the solution.

o Add activated carbon to the solution at a ratio of approximately 10:1 (activated carbon to
estimated Psb-CB5 by weight).

o Stir the mixture gently for at least 2 hours to ensure thorough adsorption.

e For Solid Psh-CB5:
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o Dissolve the solid Psh-CB5 waste in a minimal amount of a suitable solvent (e.g., DMSO,
ethanol).

o Proceed with the steps for deactivating Psb-CB5 in solution.

o Waste Segregation and Labeling:

o The mixture containing the deactivated Psbh-CB5 and activated carbon should be collected
in a designated chemical waste container.

o Label the container clearly as "Deactivated Psb-CB5 Waste (with Activated Carbon)" and
include the date.

» Disposal of Contaminated Materials: All materials that have come into contact with Psb-CB5,
such as pipette tips, gloves, and empty containers, should be placed in a separate, sealed
bag or container labeled "Psbh-CB5 Contaminated Waste" for disposal as chemical waste.

» Final Disposal: Arrange for the collection and disposal of the chemical waste containers
through your institution's Environmental Health and Safety (EHS) office or equivalent
authority. Do not dispose of any Psb-CB5 waste, either treated or untreated, in the regular
trash or down the drain.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Psh-CB5.
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Caption: Disposal workflow for Psh-CB5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal of Psb-CB5: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606684#psh-cb5-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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